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Cat. No. B023762

For Researchers, Scientists, and Drug Development Professionals

Introduction

The cyclopropane ring, a unique three-membered carbocycle, has garnered significant
attention in medicinal chemistry due to its distinct conformational rigidity and electronic
properties. Its incorporation into molecular scaffolds can profoundly influence the biological
activity, metabolic stability, and pharmacokinetic profile of drug candidates. 1-Hydroxy-1-
cyclopropanecarboxylic acid, a simple yet elegant molecule featuring this motif, represents a
valuable building block and a potential pharmacophore in its own right. This technical guide
provides a comprehensive overview of the synthesis, potential medicinal chemistry
applications, and relevant experimental methodologies associated with 1-Hydroxy-1-
cyclopropanecarboxylic acid. While direct quantitative biological data for this specific
molecule is limited in publicly available literature, this review extrapolates its potential based on
the well-documented activities of structurally related cyclopropane derivatives.

Chemical and Physical Properties

1-Hydroxy-1-cyclopropanecarboxylic acid is a white solid with the following key properties:
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Property Value
Molecular Formula C4HeOs
Molecular Weight 102.09 g/mol
CAS Number 17994-25-1
Melting Point 108-110 °C
Appearance White solid

Synthesis of 1-Hydroxy-1-cyclopropanecarboxylic

Acid

Two primary synthetic routes for 1-Hydroxy-1-cyclopropanecarboxylic acid have been

reported, offering scalability and good yields.

Method 1: Hydrolysis of an Ester Precursor

This method involves the hydrolysis of a cyclopropane ester derivative using a strong base.

Synthesis via Hydrolysis
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Caption: Synthetic workflow for 1-Hydroxy-1-cyclopropanecarboxylic acid via ester
hydrolysis.

Method 2: From 1-Aminocyclopropyl Formate

This two-step synthesis starts from a readily available amino acid derivative.[1]

Two-Step Synthesis from Amine
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Caption: Two-step synthesis of 1-Hydroxy-1-cyclopropanecarboxylic acid from an amino
precursor.

Medicinal Chemistry Applications: An Outlook
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The rigid nature of the cyclopropane ring in 1-Hydroxy-1-cyclopropanecarboxylic acid
makes it an intriguing scaffold for enzyme inhibition. The spatial arrangement of the hydroxyl
and carboxylic acid groups can facilitate specific interactions with enzyme active sites.

Potential as a Metalloenzyme Inhibitor

Many enzymes, particularly metalloenzymes, utilize a metal ion (often zinc) in their active site
for catalysis. The hydroxyl and carboxylate groups of 1-Hydroxy-1-cyclopropanecarboxylic
acid are well-positioned to act as a bidentate chelating moiety for such metal ions, potentially
leading to potent enzyme inhibition. This is a recognized strategy in the design of inhibitors for
enzymes like matrix metalloproteinases (MMPS).

Hypothesized Mechanism of Metalloenzyme Inhibition
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Caption: Hypothesized metal-chelating inhibition mechanism.

Potential Anti-inflammatory Activity

Derivatives of cyclopropane carboxylic acids have demonstrated anti-inflammatory properties.
This activity is often linked to the inhibition of enzymes in the inflammatory cascade, such as
cyclooxygenases (COX-1 and COX-2). The rigid cyclopropane scaffold can orient
pharmacophoric groups in a conformation favorable for binding to the active sites of these
enzymes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b023762#review-of-1-hydroxy-1-
cyclopropanecarboxylic-acid-in-medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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